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Compound of Interest

Compound Name: 2-Oxa-7-azaspiro[4.4]nonan-1-one

Cat. No.: B567585 Get Quote

CAS Number: 1309588-02-0

This technical guide provides a comprehensive overview of 2-Oxa-7-azaspiro[4.4]nonan-1-
one, a heterocyclic compound of interest to researchers and professionals in the field of drug

development and organic synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Oxa-7-azaspiro[4.4]nonan-1-one is

presented in the table below. This data is compiled from publicly available chemical supplier

information.[1]
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Property Value

CAS Number 1309588-02-0

Molecular Formula C₇H₁₁NO₂

Molecular Weight 141.17 g/mol

Monoisotopic Mass 141.078978594 Da

Topological Polar Surface Area 38.3 Å²

Hydrogen Bond Acceptor Count 3

Complexity 169

Heavy Atom Count 10

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Oxa-7-
azaspiro[4.4]nonan-1-one (CAS 1309588-02-0) is not readily available in peer-reviewed

literature, the synthesis of structurally related spirocyclic lactams provides a foundational

understanding of potential synthetic routes. The construction of the 2-oxa-7-

azaspiro[4.4]nonane scaffold generally involves the formation of two five-membered rings

sharing a single carbon atom, with one ring containing a lactone (or a precursor) and the other

a lactam.

One plausible synthetic strategy, based on the synthesis of similar spiro-γ-lactams, could

involve a multi-step sequence. A generalized workflow for such a synthesis is depicted below.
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Hypothetical Synthetic Workflow

Starting Materials
(e.g., a suitable keto-acid and an amine)

Cyclization to form
the lactam ring

Amide formation
Functional group manipulation

to introduce the lactone precursor

Series of reactions
Intramolecular cyclization
to form the lactone ring

Deprotection/Activation
2-Oxa-7-azaspiro[4.4]nonan-1-one

Final cyclization

Drug Discovery and Development Logic

2-Oxa-7-azaspiro[4.4]nonan-1-one
(Core Scaffold)

Chemical Synthesis
and Derivatization

Provides core structure

High-Throughput Screening
(HTS)

Generates compound library

Hit Identification

Identifies active compounds

Lead Optimization

Improves potency and properties

Preclinical Studies

Evaluates safety and efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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